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Compound Name: Pentadecane

Cat. No.: B166386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentadecane, a linear alkane with the formula C₁₅H₃₂, is a non-polar solvent with a high boiling

point and low reactivity.[1][2] These properties make it a valuable medium for specific

applications in organic synthesis, particularly for reactions requiring elevated temperatures and

an inert environment. Its hydrophobic nature allows for the effective dissolution of non-polar

compounds and reagents.[2] This document provides detailed application notes and protocols

for the use of pentadecane as a solvent in various organic reactions, supported by its

physicochemical properties and safety considerations.

Physicochemical Properties of Pentadecane
A comprehensive understanding of a solvent's physical properties is crucial for its effective

application in organic synthesis. The following table summarizes the key physicochemical

properties of n-pentadecane.
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Property Value Reference

Molecular Formula C₁₅H₃₂ [1]

Molecular Weight 212.41 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 270 °C [2]

Melting Point 8-10 °C [2]

Density 0.769 g/mL at 25 °C [2]

Refractive Index 1.431 at 20 °C [2]

Flash Point 132 °C [3]

Water Solubility Immiscible [2]

Dielectric Constant 2.05 [2]

Solubility Data
Pentadecane's utility as a solvent is determined by its ability to dissolve various organic

compounds. The following table provides solubility data for selected common organic

compounds in pentadecane and other relevant non-polar solvents. Due to the limited

availability of direct solubility data in pentadecane, information for similar non-polar solvents is

included to provide a reasonable estimation.

Compound Solvent
Temperature
(°C)

Solubility Reference

Benzoic Acid Heptane 25 Low [4]

Benzoic Acid Pentane 25 Quite low [4]

Naphthalene
General Organic

Solvents

Room

Temperature
Soluble [5]
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Note: The solubility of non-polar organic compounds in pentadecane is expected to be

comparable to that in other long-chain alkanes like heptane and dodecane. Generally, "like

dissolves like," meaning non-polar solutes will exhibit higher solubility in pentadecane.

Applications in Organic Synthesis
Pentadecane's high boiling point and chemical inertness make it a suitable solvent for several

types of organic reactions, particularly those requiring high temperatures.

Catalytic Deoxygenation of Fatty Acids
The conversion of fatty acids into long-chain alkanes is a critical process in biofuel production.

Pentadecane can serve as an excellent solvent for the catalytic deoxygenation of fatty acids

like stearic acid to produce heptadecane, a valuable component of diesel fuel.[6][7][8]
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Fatty Acid (e.g., Stearic Acid)

High-Pressure Reactor

Pentadecane

Pd/C Catalyst

Heat to Reaction Temperature
(e.g., 300 °C)

Introduce Hydrogen Gas

Catalytic Deoxygenation

Cooling & Filtration

Alkane Product (e.g., Heptadecane) Distillation (to recover solvent)

Recycled
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Organometallic Precursors
(e.g., metal oleates)

Three-Neck Flask

Pentadecane Surfactants/Capping Agents
(e.g., Oleic Acid, Oleylamine)

Heat to High Temperature
(e.g., >250 °C)

Rapid Injection of Precursor

Nanoparticle Growth

Rapid Cooling to Quench

Precipitation & Washing

Dispersed Nanoparticles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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